3-(3,5-dichloro-2-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(3,5-dichloro-2-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C19H12Cl2N2OS/c1-24-18-13(8-15(20)9-16(18)21)7-14(10-22)19-23-17(11-25-19)12-5-3-2-4-6-12/h2-9,11H,1H3/b14-7+
• InChI Key: WLEDHCZUGVAVHE-VGOFMYFVSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)C=C(C#N)C2=NC(=CS2)C3=CC=CC=C3
• Isomeric SMILES: COC1=C(C=C(C=C1Cl)Cl)/C=C(\C#N)/C2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C19H12Cl2N2OS
• DSSTOX Substance ID: DTXSID60416305
• Molecular Weight: 387.3 g/mol
• CAS RN: 5309-21-7

Description

3-(3,5-dichloro-2-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile, also known as DCMF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science. In

Mechanism of Action

The mechanism of action of 3-(3,5-dichloro-2-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile is not fully understood, but studies suggest that it may exert its cytotoxic, antifungal, and antimicrobial effects through the inhibition of various cellular processes, including DNA synthesis and protein synthesis.
Biochemical and Physiological Effects:
3-(3,5-dichloro-2-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile has been found to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anticancer activity. Additionally, 3-(3,5-dichloro-2-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile has been shown to inhibit the growth of fungal and bacterial cells, which may be due to its effects on cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3,5-dichloro-2-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile in lab experiments is its relatively low cost and easy synthesis method. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in various applications.

Future Directions

There are several future directions for research on 3-(3,5-dichloro-2-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile, including further studies on its mechanism of action, optimization of its use as an anticancer, antifungal, and antimicrobial agent, and exploration of its potential applications in materials science. Additionally, studies on the toxicity and safety of 3-(3,5-dichloro-2-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile are needed to determine its potential use in human medicine.

Scientific Research Applications

3-(3,5-dichloro-2-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile has shown promising results in various scientific research applications, including its potential as an anticancer agent, antifungal agent, and antimicrobial agent. Studies have shown that 3-(3,5-dichloro-2-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile exhibits cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and liver cancer. 3-(3,5-dichloro-2-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile has also been found to have antifungal activity against Candida albicans and Aspergillus fumigatus, as well as antimicrobial activity against Staphylococcus aureus and Escherichia coli.